Cas no 142754-97-0 ((3S,5R,6R,8S,9S,10R,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,5,6-triol)

• Product Name: (3S,5R,6R,8S,9S,10R,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,5,6-triol
• CAS No: 142754-97-0
• MF: C₂₈H₄₈O₄
• MW: 448.678329467773
• CID: 207426
• Update Time: 2024-03-01

(3S,5R,6R,8S,9S,10R,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,5,6-triol Chemical and Physical Properties

Names and Identifiers

• Ergost-24(28)-ene-3,5,6,19-tetrol,(3b,5a,6b)-
• 24-Methylene-cholest-3b,5a,6b,19-tetrol
• 24-Methylenecholestane-3b,5a,6b,19-tetrol
• Nephalsterol A
• (3S,5R,6R,8S,9S,10R,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methyl-5-methylideneheptan-
• (3S,5R,6R,8S,9S,10R,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,5,6-triol

• Inchi： 1S/C28H48O4/c1-17(2)18(3)6-7-19(4)22-8-9-23-21-14-25(31)28(32)15-20(30)10-13-27(28,16-29)24(21)11-12-26(22,23)5/h17,19-25,29-32H,3,6-16H2,1-2,4-5H3/t19-,20+,21+,22-,23+,24+,25-,26-,27+,28+/m1/s1
• InChI Key： YHXSSRWVHUDCDJ-GUNASTJBSA-N
• SMILES： O[C@]12C[C@H](CC[C@]1(CO)[C@H]1CC[C@]3(C)[C@@H]([C@H](C)CCC(=C)C(C)C)CC[C@H]3[C@@H]1C[C@H]2O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 706
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives